4-Amino-3,6-bis5-4-chloro-6-(o-tolyl)amino-1,3,5-triazin-2-ylamino-2-sulphonatophenylazo-5-hydroxynaphthalene-2,7-disulphonate (sodium salt)

• Molecular Formula: C42H29Cl2N15Na4O13S4
• Molecular Weight: 1242.9 g/mol
• IUPAC Name: tetrasodium;4-amino-3,6-bis[[4-[[4-chloro-6-(2-methylanilino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]diazenyl]-5-hydroxynaphthalene-2,7-disulfonate
• InChI: InChI=1S/C42H33Cl2N15O13S4.4Na/c1-19-7-3-5-9-24(19)48-41-52-37(43)50-39(54-41)46-22-11-13-26(28(17-22)73(61,62)63)56-58-34-30(75(67,68)69)15-21-16-31(76(70,71)72)35(36(60)32(21)33(34)45)59-57-27-14-12-23(18-29(27)74(64,65)66)47-40-51-38(44)53-42(55-40)49-25-10-6-4-8-20(25)2;;;;/h3-18,60H,45H2,1-2H3,(H,61,62,63)(H,64,65,66)(H,67,68,69)(H,70,71,72)(H2,46,48,50,52,54)(H2,47,49,51,53,55);;;;/q;4*+1/p-4
• InChI Key: OUTBLPHRSZIMQV-UHFFFAOYSA-J
• Canonical SMILES: CC1=CC=CC=C1NC2=NC(=NC(=N2)NC3=CC(=C(C=C3)N=NC4=C(C5=C(C(=C(C=C5C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC6=C(C=C(C=C6)NC7=NC(=NC(=N7)Cl)NC8=CC=CC=C8C)S(=O)(=O)[O-])N)O)S(=O)(=O)[O-])Cl.[Na+].[Na+].[Na+].[Na+]

Description

4-amino-3,6-bis5-4-chloro-6-(o-tolyl)amino-1,3,5-triazin-2-ylamino-2-sulphonatophenylazo-5-hydroxynaphthalene-2,7-disulphonate (sodium salt) is a complex organic compound with a diverse range of applications. This compound is characterized by its intricate molecular structure, which includes a naphthalene ring, sulfonic acid groups, and a triazine ring. It is commonly used in various scientific and industrial fields due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-amino-3,6-bis5-4-chloro-6-(o-tolyl)amino-1,3,5-triazin-2-ylamino-2-sulphonatophenylazo-5-hydroxynaphthalene-2,7-disulphonate (sodium salt) involves multiple steps. One common method includes the substitution of chloride ions with primary amines in the presence of solvents like 1,4-dioxane or 1,2-dichloroethane. This reaction is typically carried out under reflux conditions with an excess of the corresponding amine .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The use of microwave irradiation has also been explored to enhance reaction rates and yields .

Chemical Reactions Analysis

Types of Reactions

This compound undergoes various chemical reactions, including:

Substitution Reactions: The substitution of chloride ions with different amines.

Oxidation and Reduction: The compound can participate in redox reactions, altering its oxidation state.

Azo Coupling Reactions: Formation of azo bonds through coupling reactions.

Common Reagents and Conditions

Reagents: Primary amines, sodium carbonate, ethyl bromoacetate, triethylamine.

Conditions: Reflux in solvents like 1,4-dioxane, 1,2-dichloroethane, or methylene chloride.

Major Products

The major products formed from these reactions include various substituted triazine derivatives and azo compounds .

Scientific Research Applications

4-amino-3,6-bis5-4-chloro-6-(o-tolyl)amino-1,3,5-triazin-2-ylamino-2-sulphonatophenylazo-5-hydroxynaphthalene-2,7-disulphonate (sodium salt) has numerous applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a dye intermediate.

Biology: Investigated for its antimicrobial properties against various bacteria and fungi.

Industry: Utilized in the production of dyes and pigments.

Mechanism of Action

The compound exerts its effects through interactions with molecular targets, primarily involving the formation of azo bonds and substitution reactions. The triazine ring and sulfonic acid groups play crucial roles in its reactivity and binding to target molecules .

Comparison with Similar Compounds

Similar Compounds

• 2,7-Naphthalenedisulfonic acid, 4-amino-3,6-bis5-4-chloro-6-methyl2-(methylamino)-2-oxoethylamino-1,3,5-triazin-2-ylamino-2-sulfophenylazo-5-hydroxy-, lithium potassium sodium salt .
• 2,7-Naphthalenedisulfonic acid, 4-amino-3,6-bis5-4-chloro-6-(2-methyl-4-sulfophenyl)amino-1,3,5-triazin-2-ylamino-2-sulfophenylazo-5-hydroxy-, sodium salt .

Uniqueness

The uniqueness of 4-amino-3,6-bis5-4-chloro-6-(o-tolyl)amino-1,3,5-triazin-2-ylamino-2-sulphonatophenylazo-5-hydroxynaphthalene-2,7-disulphonate (sodium salt) lies in its specific molecular structure, which imparts distinct chemical properties and reactivity compared to other similar compounds .